Cas no 2171185-84-3 ((1r,3r)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid)

• Product Name: (1r,3r)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid
• CAS No: 2171185-84-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6440495
• PubChem ID: 165563419
• Update Time: 2025-07-20

(1r,3r)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid
• 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid
• EN300-1531616
• EN300-1545437
• EN300-1531773
• (1s,3s)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid
• 2171242-41-2
• 2171890-42-7
• (1r,3r)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid
• 2171185-84-3

• Inchi： 1S/C26H30N2O5/c29-24(28-18-14-17(15-18)25(30)31)12-2-1-7-13-27-26(32)33-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23H,1-2,7,12-16H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： FYCXVEVBMXVAOB-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)NC(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (1r,3r)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid

Introduction to (1R,3R)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic Acid (CAS No. 2171185-84-3)

(1R,3R)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid, with the CAS number 2171185-84-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex stereochemistry and functional groups, which make it a promising candidate for various therapeutic applications. The presence of a cyclobutane ring and multiple chiral centers contributes to its unique chemical properties, making it an intriguing subject for further research and development.

The structure of this compound features a central cyclobutane ring substituted with an amino group and a carboxylic acid moiety. The amino group is further modified with a methoxycarbonyl (Moc) protecting group, which is commonly employed in peptide synthesis to prevent unwanted side reactions. Additionally, the molecule incorporates a hexanamido side chain, which introduces additional complexity and potential for biological activity. The flurorenyl moiety attached to the methoxycarbonyl group adds another layer of functionality, potentially influencing the compound's solubility, bioavailability, and overall pharmacokinetic profile.

Recent advancements in drug discovery have highlighted the importance of chiral compounds in developing effective therapeutics. The stereochemistry of (1R,3R)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid plays a crucial role in determining its biological activity. Studies have shown that enantiopure compounds often exhibit enhanced selectivity and reduced toxicity compared to their racemic counterparts. This has led to increased interest in developing methods for the efficient synthesis and resolution of chiral molecules.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as asymmetric catalysis and chiral auxiliary strategies is essential for achieving the desired stereochemical outcome. Recent research has demonstrated that transition metal-catalyzed reactions can be particularly effective in constructing complex cyclic structures like the cyclobutane ring found in this compound. These methods not only improve efficiency but also allow for greater control over reaction outcomes.

In the realm of biomedicine, (1R,3R)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid has shown potential as a lead compound for various therapeutic applications. Its unique structural features suggest that it may interact with biological targets in novel ways, opening up possibilities for treating a range of diseases. For instance, the presence of multiple hydrogen bonding donors and acceptors could make it an effective inhibitor of enzymes involved in metabolic pathways relevant to conditions such as diabetes and obesity.

Furthermore, the flurorenyl group is known for its ability to enhance molecular stability and bioavailability upon incorporation into drug molecules. This makes (1R,3R)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid an attractive candidate for further exploration in drug development pipelines. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex peptidomimetics designed to target specific disease pathways.

The field of computational chemistry has also played a significant role in understanding the properties of this compound. Molecular modeling studies can provide insights into its interactions with biological targets at the atomic level. These studies are essential for designing experiments aimed at optimizing its pharmacological properties. By leveraging computational tools, scientists can predict how modifications to the structure might affect its biological activity, thereby accelerating the drug discovery process.

Recent publications have highlighted the importance of green chemistry principles in the synthesis of complex organic molecules like (1R,3R)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid. Researchers are increasingly focusing on developing synthetic routes that minimize waste and reduce environmental impact. This includes using sustainable solvents, catalytic methods that improve atom economy, and processes that can be easily scaled up for industrial production.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Its unique structural features make it suitable for use as a building block in designing novel materials with specific properties. For example, derivatives of this compound could be explored as components in self-assembling systems or as precursors to polymers with enhanced mechanical or thermal stability.

In conclusion, (1R,3R)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid (CAS No. 2171185-84-3) represents a fascinating example of how complex organic molecules can be designed and synthesized for therapeutic applications. Its unique structural features and potential biological activity make it an attractive candidate for further research and development. As our understanding of synthetic chemistry continues to evolve, compounds like this one will undoubtedly play an important role in addressing some of the most pressing challenges in medicine and materials science today.